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Compound of Interest

Compound Name: 2-Chloro-3-nitrobenzoic acid

Cat. No.: B108654

An In-depth Technical Guide to 2-Chloro-3-
hitrobenzoic Acid

This technical guide provides a comprehensive overview of the structural information,
properties, and applications of 2-Chloro-3-nitrobenzoic acid, a key chemical intermediate in
various industrial syntheses. The information is intended for researchers, scientists, and
professionals in the field of drug development and chemical manufacturing.

Core Structural and Chemical Information

2-Chloro-3-nitrobenzoic acid is an aromatic carboxylic acid derivative with both chloro and
nitro functional groups attached to the benzene ring. These substituents significantly influence
its reactivity, making it a valuable building block in organic synthesis.

SMILES String:OC(=0)clcccc(c1Cl)--INVALID-LINK--=O[1]
Chemical Structure Visualization:
Caption: Molecular structure of 2-Chloro-3-nitrobenzoic acid.

Physicochemical and Identification Data

The following table summarizes key quantitative data and identifiers for 2-Chloro-3-
nitrobenzoic acid.
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Property Value Reference(s)

Molecular Formula C7H4CINOa4 [21[31[41[5]

Molecular Weight 201.56 g/mol [1112][3][5]

CAS Number 3970-35-2 [11[2][41[5]

EC Number 223-590-3 [5]

Melting Point 183-187 °C [1][5]

Boiling Point 359.9°C at 760 mmHg [5]

Density 1.6 +£0.1 g/cm3 [5]
White to cream-yellow or

Appearance [4115]
orange to green powder/crystal
1S/C7H4CINOA4/c8-6-

InChl 4(7(10)11)2-1-3- [1][2]
5(6)9(12)13/h1-3H,(H,10,11)
JRQDVRIQJJIPHEQ-

InChlKe 11211311617

Y UHFFFAOYSA-N LHZEIeN7]
PubChem CID 19870 2]

Synthesis and Experimental Protocols

General Synthesis Approach: The industrial preparation of 2-Chloro-3-nitrobenzoic acid

typically begins with simpler aromatic compounds.[8] A common route involves the nitration of

o-chlorobenzoic acid.[9] This process requires carefully controlled conditions, including the

choice of nitrating agents (such as a mixture of concentrated sulfuric acid and nitric acid),

solvents, reaction temperature, and duration to achieve high yields and purity.[8][9] The

presence of isomers, like 2-chloro-5-nitrobenzoic acid, is a common challenge that

necessitates purification steps such as alkali dissolution and acid precipitation to isolate the

desired product.[9]

Experimental Use Case: Ullmann Condensation: While specific, detailed experimental

protocols are not provided in the search results, 2-Chloro-3-nitrobenzoic acid is noted for its
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application in microwave-promoted Ullmann condensation reactions with 2-aminopyridines.
This type of reaction is a copper-catalyzed cross-coupling useful for forming carbon-nitrogen
bonds, a critical step in the synthesis of many complex molecules.

Experimental Use Case: Reduction to Amino Derivatives: The nitro group of 2-Chloro-3-
nitrobenzoic acid can be reduced to an amino group to form 2-chloro-3-aminobenzoic acid.
[10] This derivative is a key intermediate in the synthesis of certain non-steroidal anti-
inflammatory drugs (NSAIDs).[10] A general method for the reduction of a related compound, 3-
chloro-2-nitrobenzoic acid, involves using hydrogen gas over a platinum catalyst or sodium
borohydride in the presence of a nickel salt, which illustrates a potential synthetic pathway.[11]

Applications in Research and Industry

2-Chloro-3-nitrobenzoic acid serves as a vital intermediate in the pharmaceutical,
agrochemical, and chemical industries.[8]

e Pharmaceutical Synthesis: It is a foundational component in the multi-step synthesis of
various drug candidates.[8] The compound is used to construct complex molecular
architectures with potential therapeutic activities, including anti-inflammatory and analgesic
properties.[8][10] It is also a starting material for synthesizing targeted anticancer drugs,
such as tyrosine kinase inhibitors, and other central nervous system agents.[10] For
instance, it is used as an intermediate for Eravacycline and Rimegepant.[10]

» Agrochemical Development: In the agrochemical sector, this compound is utilized in the
creation of pesticides and herbicides, which are essential for crop protection.[8]

» Chemical Synthesis: It is employed in condensation reactions with aminoquinolines to
produce phenylquinolylamines. Furthermore, it has been used as a reagent in the synthesis
of new biprivileged molecular scaffolds of tetracyclic indolo-benzodiazepines and indolo-
guinoxalines.

Safety and Handling

2-Chloro-3-nitrobenzoic acid is classified as a hazardous substance. It is known to cause
skin and serious eye irritation, and may cause respiratory irritation.[2][5]

GHS Hazard Statements:
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e H315: Causes skin irritation[2][5]

e H319: Causes serious eye irritation[2][5]

o H335: May cause respiratory irritation[2][5]

Proper personal protective equipment (PPE), including gloves, protective clothing, and
eye/face protection, should be worn when handling this chemical.[5] Work should be conducted
in a well-ventilated area to avoid inhalation of dust or fumes.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Chloro-3-nitrobenzoic acid structural information and
SMILES string]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108654#2-chloro-3-nitrobenzoic-acid-structural-
information-and-smiles-string]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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